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This protocol is based on the miniaturization of an HTRF assay for the SET7/9 methyltransferase, using (R)-

PFI 2 hydrochloride as a reference inhibitor [1].

1. Primary Materials

Kit: EPIgeneous Methyltransferase Assay Kit (Cisbio)

Enzyme: SET7/9 (BPS Bioscience)
Substrate: Biotinylated histone H3 (1-21) (AnaSpec)

Inhibitor: (R)-PFI 2 hydrochloride (Tocris Biosciences)
Cofactor: S-adenosyl-L-methionine (SAM, Sigma-Aldrich)

Assay Buffer: 50 mM TRIS-HCl (pH 8.8), 10 mM NaCl, 1 mM DTT, 0.01% Tween-20
Plate: 384-well or 1536-well white, low-volume microplates

Liquid Handler: Echo (or similar for miniaturization)
Reader: PHERAstar FS microplate reader (or compatible TR-FRET reader)

2. Assay Principle

The assay is a competitive immunoassay that detects the formation of S-adenosyl-L-homocysteine (SAH),

the byproduct of the methyl transfer from SAM to the substrate [1]. The diagram below illustrates the two-

step detection process.
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Step 1: Enzymatic Reaction

Methylated Substrate SAH Generated

Competition for
Antibody Binding

Step 2: Detection

Anti-SAH Antibody
(Lumi4-Tb Cryptate) SAH-d2

HTRF Signal
(Inversely proportional to SAH)

Click to download full resolution via product page

3. Experimental Procedure

The following workflow outlines the key steps for performing the inhibitor dose-response assay.
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Step 1: Reagent Preparation. Prepare a 12-point half-log dose-response series of the inhibitor (e.g.,

starting from 100 µM) in DMSO. Prepare the enzyme, substrate, and SAM solutions in assay buffer
[1].

Step 2: Compound and Reaction Assembly. Using an acoustic liquid handler, transfer the inhibitor
solution into the assay plate. Subsequently, add assay buffer, SET7/9 enzyme (40 nM final

concentration), biotinylated histone H3 substrate (800 nM final concentration), and finally, SAM (1 µM
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final concentration) to start the reaction. Seal the plate and incubate for 60 minutes at room

temperature [1].
Step 3: Detection. After the enzymatic reaction, add HTRF detection buffer one to stop the reaction

and incubate for 10 minutes. Then, add a mix of the anti-SAH antibody labeled with Lumi4-Tb
cryptate and SAH-d2 prepared in detection buffer two. Incubate the plate for 60 minutes at room

temperature in the dark [1].
Step 4: HTRF Measurement. Read the plate using a compatible microplate reader (e.g., PHERAstar

FS) with the following typical HTRF settings [1]:

4. Key Instrument Settings

Parameter Setting

Detection Mode Time-Resolved Fluorescence (TRF), Endpoint

Excitation 337 nm

Emission 665 nm & 620 nm

Integration Start Time 60 µs

Integration Time 400 µs

Source: Adapted from [1]

5. Data Analysis and Validation

The HTRF ratio (665 nm / 620 nm) is calculated. This signal is inversely proportional to the amount of SAH

produced, and thus to the enzyme activity. A high signal indicates inhibition [1].

IC₅₀ Calculation: The dose-response data for the inhibitor is fitted to a non-linear regression model to
determine the IC₅₀ value.

Assay Quality Validation: The quality of the miniaturized HTRF assay was confirmed by excellent Z'
factors (> 0.88) and signal-to-background (S/B) ratios, as shown in the table below [1].

Assay Format Final Volume S/B Ratio Z' Factor

384-well 20 µL 6.4 0.83
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Assay Format Final Volume S/B Ratio Z' Factor

384-well 2 µL 7.9 0.88

1536-well 2 µL 7.3 0.93

Source: Adapted from [1]

Key Considerations for Your Research

PFI-2 vs. PFI-4: While this protocol uses PFI-2, PFI-4 is a closely related, more selective BET
bromodomain inhibitor [2]. The core HTRF methodology for studying inhibitor binding to a

bromodomain target is directly transferable. You would substitute the enzyme (e.g., a specific BET
bromodomain), its specific substrate (e.g., an acetylated histone peptide), and PFI-4 in the dose-

response experiment.
Alternative Assay Formats: Beyond enzymatic assays, HTRF is widely used to study protein-protein

interactions (PPIs) [3] [4] [5] and binding kinetics [6]. If your project involves characterizing the direct
binding of PFI-4 to its target, a cellular protein stabilization assay detected by TR-FRET is another

excellent and physiologically relevant option [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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